Cas no 103876-98-8 (4-Hydroxy Omeprazole Sulfide)

• Product Name: 4-Hydroxy Omeprazole Sulfide
• CAS No: 103876-98-8
• MF: C₁₆H₁₇N₃O₂S
• MW: 315.390082120895
• CID: 847203
• PubChem ID: 54055259
• Update Time: 2025-04-19

4-Hydroxy Omeprazole Sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Omeprazole Sulfide
• 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanylmethyl]-3,5-dimethyl-1H-pyridin-4-one
• Omeprazole Pyridone
• PYR331
• EsoMeprazole related substance
• 2-[[(6-Methoxy-1H-benziMidazol-2-yl)thio]Methyl]-3,5-diMethyl-4-pyridinol
• 2-[[(5-Methoxy-1H-benziMidazol-2-yl)thio]Methyl]-3,5-diMethyl-4-pyridinol
• EsoMeprazole H215
• ESOMEPRAZOLE RELATED SUBSTANCEH215
• J-001052
• DTXSID50708701
• SCHEMBL15786956
• NS00014620
• 2-{[(6-Methoxy-1H-benzimidazol-2-yl)sulfanyl]methyl}-3,5-dimethylpyridin-4(1H)-one
• SCHEMBL7851921
• PD164056
• 151602-50-5
• 4-hydroxy omeprazole sulphide
• 4-Hydroxyomeprazole sulfide
• 4-Pyridinol, 2-[[(6-methoxy-1H-benzimidazol-2-yl)thio]methyl]-3,5-dimethyl-
• TVW7DRN9QH
• 103876-98-8
• EX-A3356
• F19517
• EsoMeprazole H215/01
• EsoMeprazole related substanceH215/0

• Inchi： 1S/C16H17N3O2S/c1-9-7-17-14(10(2)15(9)20)8-22-16-18-12-5-4-11(21-3)6-13(12)19-16/h4-7H,8H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： LVUFHVGKGMRSQW-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC)CC1=C(C)C(C(C)=CN1)=O

Computed Properties

• Exact Mass: 315.10400
• Monoisotopic Mass: 315.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• PSA: 96.07000
• LogP: 3.16890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles